-
Home
-
Search for "1454846-35-5"
Found 1 product searching for
"1454846-35-5
"
Best Match
-
-
PF-06463922(cas 1454846-35-5) is a novel, orally available, CNS-penetrant, ATP-competitive inhibitor of ALK/ROS1 with Ki of <0.02 nM, <0.07 nM, and 0.7 nM for ROS1, ALK (WT), and ALK (L1196M), respectively. PF-06463922 binds to and inhibits both ALK and ROS1 kinases, leads to disruption of ALK- and ROS1-mediated signaling and eventually inhibits tumor cell growth in ALK- and ROS1-overexpressing tumor cells. In addition, PF-06463922 is able to cross the blood brain barrier.